Pinolenic Acid Ethyl Ester
Pinolenic Acid Ethyl Ester
Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered high-density lipoprotein and ApoA1 levels in transgenic mice expressing human ApoA1. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Pinolenic acid is not converted to arachidonic acid metabolically and can reduce arachidonic acid levels in the phosphatidylinositol fraction of HepG2 cells from 15.9% to 7.0%. Pinolenic acid ethyl ester is a neutral, more lipophilic form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
493015-74-0
VCID:
VC0153765
InChI:
InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,15-16H,3-7,10,13-14,17-19H2,1-2H3
SMILES:
CCCCCC=CCC=CCCC=CCCCC(=O)OCC
Molecular Formula:
C20H34O2
Molecular Weight:
306.5
Pinolenic Acid Ethyl Ester
CAS No.: 493015-74-0
Reference Standards
VCID: VC0153765
Molecular Formula: C20H34O2
Molecular Weight: 306.5
| CAS No. | 493015-74-0 |
|---|---|
| Product Name | Pinolenic Acid Ethyl Ester |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 |
| IUPAC Name | ethyl octadeca-5,9,12-trienoate |
| Standard InChI | InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,15-16H,3-7,10,13-14,17-19H2,1-2H3 |
| Standard InChIKey | VNRWOSFYACMRHX-UCVSHGSNSA-N |
| SMILES | CCCCCC=CCC=CCCC=CCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Description | Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered high-density lipoprotein and ApoA1 levels in transgenic mice expressing human ApoA1. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Pinolenic acid is not converted to arachidonic acid metabolically and can reduce arachidonic acid levels in the phosphatidylinositol fraction of HepG2 cells from 15.9% to 7.0%. Pinolenic acid ethyl ester is a neutral, more lipophilic form of the free acid. |
| Synonyms | (5Z,9Z,12Z)-5,9,12-Octadecatrienoic Acid Ethyl Ester |
| PubChem Compound | 53394622 |
| Last Modified | Nov 11 2021 |
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